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Compound of Interest

Compound Name: O,P'-Ddt

Cat. No.: B1677443 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of o,p'-Dichlorodiphenyltrichloroethane (o,p'-DDT) stock solutions for use in various research

applications. o,p'-DDT is an isomer of the organochlorine pesticide DDT and is known for its

estrogenic activity, making it a compound of interest in endocrinology and toxicology research.

[1][2][3] Proper preparation of stock solutions is critical to ensure experimental reproducibility

and accuracy. This note includes information on solubility, recommended solvents, safety

precautions, and detailed protocols for preparing both stock and working solutions.

Introduction
o,p'-DDT is a minor component of commercial DDT and is recognized as an endocrine-

disrupting chemical (EDC).[4] It exerts weak estrogenic effects by binding to and activating the

human estrogen receptor (hER), thereby mimicking the action of endogenous estrogens.[1]

This activity can lead to the disruption of normal hormonal signaling pathways. Due to its

persistence in the environment and potential health effects, o,p'-DDT is a subject of

toxicological and mechanistic studies. Accurate and consistent preparation of o,p'-DDT
solutions is the first step toward reliable experimental outcomes.

Safety Precautions
o,p'-DDT is classified as a hazardous substance and a potential carcinogen. Users must

adhere to strict safety protocols:
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Personal Protective Equipment (PPE): Always wear a lab coat, nitrile gloves, and safety

glasses when handling o,p'-DDT in solid or solution form.

Ventilation: Handle solid o,p'-DDT and prepare concentrated stock solutions inside a

certified chemical fume hood to avoid inhalation of fine powders.

Waste Disposal: Dispose of all o,p'-DDT waste (including contaminated tips, tubes, and

solutions) according to your institution's hazardous waste disposal guidelines.

Handling: Avoid contact with skin and eyes. o,p'-DDT is moisture-sensitive; store the solid

compound in a desiccator.

Materials and Equipment
Materials:

o,p'-DDT powder (CAS No: 789-02-6)

Dimethyl sulfoxide (DMSO), cell culture grade

Ethanol (200 proof, absolute), molecular biology grade

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile serological pipettes and pipette tips

Equipment:

Analytical balance (sensitive to 0.0001 g)

Chemical fume hood

Vortex mixer

Calibrated micropipettes

-20°C freezer
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Data Presentation: Properties and Solubility
The physicochemical properties of o,p'-DDT are summarized below. It is highly hydrophobic

and practically insoluble in water but shows good solubility in most organic solvents.

Property Value Reference

Molecular Formula C₁₄H₉Cl₅

Molecular Weight 354.49 g/mol

Physical State White crystalline solid

Melting Point ~76°C

Water Solubility 85 µg/L (at 25°C)

Solvents
Ethanol, DMSO, Methanol,

Chloroform, Ether

Storage (Solid)
Approx. 4°C, moisture-

sensitive

Experimental Protocols
Protocol for Preparing a 10 mM o,p'-DDT Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell-based assays. DMSO or ethanol are recommended solvents. DMSO is

often preferred for cell culture applications due to its high solvating power and compatibility with

most assays when diluted to a low final concentration (typically <0.5%).

Calculation:

Molecular Weight (MW) of o,p'-DDT: 354.49 g/mol

Desired Concentration: 10 mM = 0.010 mol/L

To prepare 1 mL (0.001 L) of 10 mM solution:

Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
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Mass (g) = 0.010 mol/L x 0.001 L x 354.49 g/mol = 0.00354 g = 3.54 mg

Procedure:

Inside a chemical fume hood, carefully weigh 3.54 mg of o,p'-DDT powder using an

analytical balance.

Transfer the powder to a sterile 1.5 mL microcentrifuge tube.

Add 1.0 mL of cell culture-grade DMSO or absolute ethanol to the tube.

Cap the tube tightly and vortex at maximum speed for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure no

particulates are present.

Aliquot the 10 mM stock solution into smaller volumes (e.g., 50 µL) in sterile microcentrifuge

tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C. When stored properly, the stock solution is stable for up to one

year.

Protocol for Preparing Working Solutions
Working solutions are prepared by diluting the high-concentration stock solution into a cell

culture medium or appropriate assay buffer immediately before use.

Example: Preparing a 10 µM working solution from a 10 mM stock:

Calculate the required dilution factor:

(10 mM) / (10 µM) = (10,000 µM) / (10 µM) = 1000x

To prepare 1 mL of a 10 µM working solution, you will need:

Volume of Stock = (Final Volume) / (Dilution Factor) = 1000 µL / 1000 = 1 µL
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In a sterile tube, add 999 µL of the desired cell culture medium or buffer.

Add 1 µL of the 10 mM o,p'-DDT stock solution to the medium.

Mix thoroughly by gentle vortexing or pipetting up and down.

Use the working solution immediately in your experiment.

Note: The final concentration of the solvent (e.g., DMSO) in the working solution should be

calculated to ensure it does not exceed the tolerance level for the experimental system (e.g.,

<0.5% for most cell lines).

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing o,p'-DDT stock solutions.
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Stock Solution Preparation Workflow

1. Weigh o,p'-DDT Powder

2. Add Solvent (DMSO/Ethanol)

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C

Click to download full resolution via product page

Caption: Workflow for o,p'-DDT stock solution preparation.

Signaling Pathway
o,p'-DDT acts as an environmental estrogen by activating the Estrogen Receptor (ER)

signaling pathway.
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Estrogenic Signaling Pathway of o,p'-DDT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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